Cas no 10339-31-8 (2-(Nitroamino)acetic Acid)

• Product Name: 2-(Nitroamino)acetic Acid
• CAS No: 10339-31-8
• MF: C₂H₄N₂O₄
• MW: 120.064160346985
• CID: 188409
• PubChem ID: 25184
• Update Time: 2025-05-24

2-(Nitroamino)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(nitroamino)-
• 2-nitramidoacetic acid
• nitraminoacetic acid
• 2-(nitroamino)acetic acid
• AC1L18LJ
• BRN 1812131
• carboxymethyl-N-nitroamine
• GLYCINE, N-NITRO-
• LS-72771
• Nitraminoaethansaeure
• Nitramino-essigsaeure
• Nitramino-methancarbonsaeure
• N-Nitroglicin
• N-Nitro-glycin
• N-nitro-glycine
• N-Nitroglycine
• Nitroglycin
• 10339-31-8
• CHEBI:224277
• AKOS006375173
• Nitraminoacetate
• SCHEMBL4375056
• DTXSID00145809
• CS-0224555
• EN300-119926
• Z1198158238
• 2-(Nitroamino)acetic Acid

• Inchi： 1S/C2H4N2O4/c5-2(6)1-3-4(7)8/h3H,1H2,(H,5,6)
• InChI Key： MJHPFRRMGOFOJL-UHFFFAOYSA-N
• SMILES： OC(CN[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 120.01712
• Monoisotopic Mass: 120.017107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2
• XLogP3: 0.1

Experimental Properties

• Density: 1.8703 (rough estimate)
• Melting Point: 106°C
• Boiling Point: 224°C (rough estimate)
• Flash Point: 165.3°C
• Refractive Index: 1.4264 (estimate)
• PSA: 92.47
• LogP: -0.23360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on 2-(Nitroamino)acetic Acid

Introduction to 2-(Nitroamino)acetic Acid (CAS No. 10339-31-8)

2-(Nitroamino)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 10339-31-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a nitroamino functional group attached to an acetic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2-(nitroamino)acetic acid consists of a nitro group (-NO₂) and an amino group (-NH₂) both attached to a two-carbon chain terminated by a carboxylic acid group (-COOH). This configuration imparts distinct reactivity, making it a versatile building block for the synthesis of more complex molecules. The presence of both electron-withdrawing (nitro) and electron-donating (amino) groups allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and redox processes.

In recent years, 2-(nitroamino)acetic acid has been explored in the development of novel therapeutic agents. Its structural features suggest potential applications in the synthesis of antimicrobial compounds, anticancer agents, and enzyme inhibitors. The nitro group can be further functionalized through reduction to an amine or through diazotization reactions, while the carboxylic acid moiety can participate in esterification or amidation reactions. These properties make it a valuable scaffold for medicinal chemists seeking to design molecules with tailored biological activities.

One of the most compelling aspects of 2-(nitroamino)acetic acid is its role in the synthesis of bioactive peptides and peptidomimetics. The compound's ability to mimic amino acid residues while incorporating additional functional groups has opened new avenues in drug discovery. For instance, researchers have utilized derivatives of 2-(nitroamino)acetic acid to develop protease inhibitors that target viral proteases or bacterial enzymes involved in pathogenesis. These efforts align with the broader goal of creating targeted therapies that disrupt critical biological pathways.

Recent advancements in computational chemistry have further enhanced the utility of 2-(nitroamino)acetic acid as a synthetic intermediate. High-throughput virtual screening (HTVS) and molecular docking studies have identified promising scaffolds derived from this compound that exhibit inhibitory activity against disease-causing enzymes. Such computational approaches have accelerated the discovery process by allowing researchers to predict the binding affinity and mechanism of action of novel derivatives before conducting experimental validation.

The pharmaceutical industry has also shown interest in 2-(nitroamino)acetic acid due to its potential as a precursor for prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body, often improving solubility or bioavailability. The structural versatility of 2-(nitroamino)acetic acid allows for its incorporation into prodrug formulations designed to enhance drug delivery systems. For example, derivatives of this compound have been investigated as carriers for poorly soluble drugs, demonstrating improved pharmacokinetic profiles in preclinical studies.

In addition to its pharmaceutical applications, 2-(nitroamino)acetic acid has found utility in materials science and industrial chemistry. Its reactivity with transition metals makes it a candidate for catalytic processes, including cross-coupling reactions and oxidation transformations. These applications highlight the compound's broad utility beyond traditional biomedical research, underscoring its importance as a chemical building block.

The synthesis of 2-(nitroamino)acetic acid itself is an area of active research, with multiple pathways being explored to optimize yield and purity. Traditional methods involve nitration followed by reduction or direct functionalization of acetic acid derivatives. However, newer approaches leveraging green chemistry principles aim to minimize waste and improve sustainability. These efforts are crucial for ensuring that the production of this valuable compound aligns with environmental standards while maintaining high chemical purity.

Looking ahead, the future prospects for 2-(nitroamino)acetic acid appear promising, driven by ongoing discoveries in synthetic chemistry and drug development. As our understanding of molecular interactions deepens, new applications for this compound are likely to emerge. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical reality, ensuring that innovations based on 2-(nitroamino)acetic acid contribute meaningfully to human health.